Cas no 451466-79-8 (8-Quinolinol,5,6,7,8-tetrahydro-, (8S)-)

• Product Name: 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)-
• CAS No: 451466-79-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD18828012
• CID: 327812
• PubChem ID: 11480532
• Update Time: 2025-10-21

8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)-
• 8-Quinolinol, 5,6,7,8-tetrahydro-, (8S)- (9CI)
• (S)-5,6,7,8-Tetrahydro-quinolin-8-ol
• CS-0102424
• AKOS027407504
• 8-Quinolinol,5,6,7,8-tetrahydro-,(8S)-(9ci)
• Z1216847007
• EN300-651574
• (8S)-5,6,7,8-tetrahydroquinolin-8-ol
• 451466-79-8
• 8-quinolinol,5,6,7,8-tetrahydro-,(8s)-
• (S)-5,6,7,8-tetrahydroquinolin-8-ol
• ET-0011
• SCHEMBL10286357

• MDL： MFCD18828012
• Inchi： 1S/C9H11NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h2,4,6,8,11H,1,3,5H2/t8-/m0/s1
• InChI Key： YCQHYOBSOVFBEB-QMMMGPOBSA-N
• SMILES： O[C@@H]1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)-

8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- (CAS No: 451466-79-8)

The compound 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- (CAS No: 451466-79-8) is a biologically active molecule with significant potential in various fields of research and application. This compound belongs to the quinolinol family, which has been extensively studied due to its unique structural properties and diverse biological activities. The (8S)- configuration indicates the stereochemistry of the molecule, which plays a critical role in its pharmacological and chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)-, allowing researchers to explore its properties in greater depth. The compound's structure comprises a tetrahydroquinolinol backbone with a hydroxyl group at position 8. This configuration contributes to its ability to interact with various biological systems and molecular targets. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development.

In the field of pharmacology, 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- has demonstrated significant potential as a therapeutic agent. Recent research highlights its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. For instance, a study published in 2023 revealed that this compound can inhibit the production of reactive oxygen species (ROS) in macrophage cells, thereby reducing inflammation-associated damage. Such findings underscore its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The stereochemistry of (8S)- configuration is particularly important in determining the compound's bioavailability and efficacy. Studies comparing the (8S)- and (8R)- enantiomers have shown that the (8S)- form exhibits superior pharmacokinetic properties. This is attributed to its ability to interact more effectively with cellular transporters and metabolic enzymes. Such insights are crucial for optimizing drug delivery systems and enhancing therapeutic outcomes.

Beyond pharmacology, 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and sensors. Recent research has explored its use as a building block for self-assembled monolayers (SAMs), which are essential for creating high-performance electronic devices.

Moreover, the compound's ability to coordinate with metal ions has opened new avenues for its use in catalysis. Studies have demonstrated that 8-Quinolinol,5,6,7,8-tetrahydro-, (8S)- can act as a ligand for transition metals like copper and zinc. This property makes it a promising candidate for designing homogeneous catalysts for organic transformations. For example, it has been employed in asymmetric catalysis reactions to synthesize chiral molecules with high enantioselectivity.

From an environmental perspective, 8-Quinolinol derivatives have shown promise in bioremediation applications. Recent studies have explored their ability to degrade persistent organic pollutants (POPs) under aerobic conditions. The compound's redox properties enable it to facilitate electron transfer processes essential for breaking down toxic compounds in contaminated environments.

In conclusion, 451466-79-8, or (S)-tetrahydroquinolinol, represents a versatile molecule with multifaceted applications across various scientific disciplines. Its stereochemical properties and unique reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science. As ongoing studies continue to unravel its full potential, 451466-79-8 is poised to play a pivotal role in advancing both academic research and industrial applications.